1-(4-Bromo-3-chlorophenyl)-4-methylpiperazine

• IUPAC Name: 1-(4-bromo-3-chlorophenyl)-4-methylpiperazine
• InChI: InChI=1S/C11H14BrClN2/c1-14-4-6-15(7-5-14)9-2-3-10(12)11(13)8-9/h2-3,8H,4-7H2,1H3
• InChI Key: MXYFKZPPPWIQFU-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C11H14BrClN2
• DSSTOX Substance ID: DTXSID201236183
• Molecular Weight: 289.60 g/mol
• CAS RN: 1426958-37-3

Description

“1-(4-Bromo-3-chlorophenyl)-4-methylpiperazine” is likely a compound containing a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. The “4-methyl” indicates a methyl group (-CH3) attached to the fourth carbon in the piperazine ring. The “1-(4-Bromo-3-chlorophenyl)” part suggests a phenyl ring (a ring of 6 carbon atoms, essentially a benzene ring) attached to the first carbon of the piperazine ring, with bromine (Br) attached to the fourth carbon of the phenyl ring and chlorine (Cl) attached to the third carbon.

Molecular Structure Analysis

The molecular structure would consist of a piperazine ring with a methyl group on one of the carbons and a phenyl ring on another. The phenyl ring would have bromine and chlorine substituents. The exact 3D conformation would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

As an amine, the piperazine ring might be expected to participate in reactions typical of amines, such as acid-base reactions. The bromine and chlorine atoms on the phenyl ring make it somewhat electron-poor, which might influence its reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the specific structure of the compound. As a rough estimate, one might expect it to be a solid under standard conditions, given the presence of the aromatic ring and halogens.

Scientific Research Applications

Synthesis and Structural Analysis

• Chemical Synthesis and Crystal Structure : A study detailed the synthesis of a compound with a closely related structure, highlighting the methods for N-alkylation involving bromo-chlorophenyl and methylpiperazine components. The crystal structure was determined, showing specific hydrogen bonding patterns, which could suggest similar synthesis routes or structural characteristics for 1-(4-Bromo-3-chlorophenyl)-4-methylpiperazine (Liang, Mu, Liu, & Liu, 2011).

Chemical Reactions and Potential Applications

• Antimycobacterial Agents : Derivatives of 4-methylpiperazin-1-yl with substitutions at the phenyl rings have been explored for their activity against Mycobacterium tuberculosis, indicating a potential research direction for exploring antimicrobial properties of related compounds (Biava et al., 2008).
• One-Pot Synthesis and Molecular Insight : Research on the one-pot synthesis of enaminones derived from chlorophenyl and methylpiperazine, and their detailed molecular analysis through NMR and X-ray diffraction, could offer insights into the synthesis and characterization of related compounds (Barakat et al., 2020).
• Anticancer Activity : A study on 4-methylpiperazine-1-carbodithioc acid derivatives reported significant in vivo and in vitro anticancer activity and low toxicity, suggesting potential therapeutic applications for related compounds in cancer treatment (Jiang et al., 2007).

Additional Insights

• Molecular Docking and Activity Studies : The synthesis, characterization, and in vitro metabolism studies of compounds structurally similar to this compound, including their potential psychoactive properties, were reported. These studies also explored the molecular docking to predict interaction with biological targets, providing a framework for understanding the biological activities of related compounds (Power et al., 2014).

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Piperazine rings are found in many pharmaceuticals, where they often play a role in binding to biological targets.

Safety and Hazards

Without specific data, it’s hard to say for sure, but as a general rule, compounds containing halogens need to be handled with care, as they can be hazardous. It’s also worth noting that many amines are irritants.

Future Directions

The potential uses of this compound would depend on its specific properties. Given the presence of the piperazine ring, one area of potential interest could be in pharmaceuticals or medicinal chemistry.